Cas no 62397-84-6 (Benzenepentanamine, 5-(4-aminobutoxy)-2-methoxy-4-methyl-)

• Product Name: Benzenepentanamine, 5-(4-aminobutoxy)-2-methoxy-4-methyl-
• CAS No: 62397-84-6
• MF: C₁₇H₃₀N₂O₂
• MW: 294.432304859161
• CID: 446337
• PubChem ID: 71386813
• Update Time: 2025-04-19

Benzenepentanamine, 5-(4-aminobutoxy)-2-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepentanamine, 5-(4-aminobutoxy)-2-methoxy-4-methyl-
• 5-[5-(4-aminobutoxy)-2-methoxy-4-methylphenyl]pentan-1-amine
• 62397-84-6
• DTXSID80808965

• Inchi： 1S/C17H30N2O2/c1-14-12-17(20-2)15(8-4-3-5-9-18)13-16(14)21-11-7-6-10-19/h12-13H,3-11,18-19H2,1-2H3
• InChI Key： VEIMBPLJLVXKTR-UHFFFAOYSA-N
• SMILES： O(CCCCN)C1=C(C)C=C(C(=C1)CCCCCN)OC

Computed Properties

• Exact Mass: 294.2309
• Monoisotopic Mass: 294.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• PSA: 70.5